Cas no 2172263-84-0 (7-fluoro-3-formyl-1H-indole-4-carboxylic acid)

• Product Name: 7-fluoro-3-formyl-1H-indole-4-carboxylic acid
• CAS No: 2172263-84-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 6009543
• PubChem ID: 165795435
• Update Time: 2025-10-29

7-fluoro-3-formyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-formyl-1H-indole-4-carboxylic acid
• 2172263-84-0
• EN300-1608450

• Inchi： 1S/C10H6FNO3/c11-7-2-1-6(10(14)15)8-5(4-13)3-12-9(7)8/h1-4,12H,(H,14,15)
• InChI Key： NWVZGEMHVJINQS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C2C(C=O)=CNC=21

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 7-fluoro-3-formyl-1H-indole-4-carboxylic acid

Recent Advances in the Application of 7-Fluoro-3-formyl-1H-indole-4-carboxylic Acid (CAS: 2172263-84-0) in Chemical Biology and Pharmaceutical Research

The compound 7-fluoro-3-formyl-1H-indole-4-carboxylic acid (CAS: 2172263-84-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of oncology and infectious disease research. This indole derivative's unique structural features, including the reactive formyl group and carboxylic acid moiety, make it a versatile building block for the development of targeted therapies. Recent studies have highlighted its potential in the design of kinase inhibitors and antimicrobial agents, with several research groups reporting promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating potent FGFR (fibroblast growth factor receptor) inhibitors. Researchers utilized 7-fluoro-3-formyl-1H-indole-4-carboxylic acid as a core scaffold, modifying its structure to develop compounds with nanomolar affinity for FGFR isoforms. The study reported significant tumor growth inhibition in xenograft models, with lead compounds showing improved pharmacokinetic properties compared to existing FGFR inhibitors. This work underscores the molecule's potential in addressing drug resistance issues in cancer therapy.

In antimicrobial research, a team from the University of Cambridge recently published findings in ACS Infectious Diseases detailing the development of novel β-lactamase inhibitors incorporating 7-fluoro-3-formyl-1H-indole-4-carboxylic acid. The researchers designed hybrid molecules that effectively inhibited both class A and class D β-lactamases, showing synergistic effects when combined with existing antibiotics against multidrug-resistant bacterial strains. The electron-withdrawing fluorine atom at the 7-position was found to be crucial for maintaining stability against enzymatic degradation.

From a synthetic chemistry perspective, advances in the production of 7-fluoro-3-formyl-1H-indole-4-carboxylic acid have been reported in Organic Process Research & Development. A new continuous flow synthesis method has been developed that improves yield (up to 78%) while reducing hazardous waste generation compared to traditional batch processes. This technological advancement addresses previous scalability challenges and makes the compound more accessible for large-scale pharmaceutical applications.

Current research directions focus on expanding the therapeutic applications of derivatives based on this scaffold. Several pharmaceutical companies have included 7-fluoro-3-formyl-1H-indole-4-carboxylic acid in their discovery pipelines, particularly for neurodegenerative diseases and autoimmune disorders. The molecule's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it particularly attractive for CNS-targeted drug development.

Looking forward, the unique properties of 7-fluoro-3-formyl-1H-indole-4-carboxylic acid position it as a valuable tool in medicinal chemistry. Its combination of synthetic versatility and demonstrated biological activity suggests it will continue to play an important role in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its structure-activity relationships and explore new therapeutic applications in the coming years.